Cas no 1379362-93-2 (6-chloro-2,5-dimethylpyridin-3-amine)

• Product Name: 6-chloro-2,5-dimethylpyridin-3-amine
• CAS No: 1379362-93-2
• MF: C₇H₉ClN₂
• MW: 156.612760305405
• MDL: MFCD20704695
• CID: 4592722
• PubChem ID: 21857631
• Update Time: 2025-10-29

6-chloro-2,5-dimethylpyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 6-chloro-2,5-dimethylpyridin-3-amine
• 6-Chloro-2,5-dimethyl-pyridin-3-ylamine
• 3-Pyridinamine, 6-chloro-2,5-dimethyl-
• 1379362-93-2
• MFCD20704695
• CS-0433191
• SCHEMBL20278433
• SB76511

• MDL： MFCD20704695
• Inchi： 1S/C7H9ClN2/c1-4-3-6(9)5(2)10-7(4)8/h3H,9H2,1-2H3
• InChI Key： PBDZIBJFODUOCG-UHFFFAOYSA-N
• SMILES： C1(C)=NC(Cl)=C(C)C=C1N

Computed Properties

• Exact Mass: 156.0454260g/mol
• Monoisotopic Mass: 156.0454260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 38.9Ų

Additional information on 6-chloro-2,5-dimethylpyridin-3-amine

Introduction to 6-Chloro-2,5-Dimethylpyridin-3-amine (CAS No. 1379362-93-2)

6-Chloro-2,5-dimethylpyridin-3-amine (CAS No. 1379362-93-2) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, has shown promising potential in various applications, particularly in the development of novel therapeutic agents. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements related to 6-chloro-2,5-dimethylpyridin-3-amine.

Chemical Structure and Properties

6-Chloro-2,5-dimethylpyridin-3-amine is a substituted pyridine derivative with a molecular formula of C₈H₁₀ClN₂. The compound features a pyridine ring with a chlorine atom at the 6-position and methyl groups at the 2 and 5 positions. The presence of these substituents imparts unique chemical and physical properties to the molecule. The amine group at the 3-position further enhances its reactivity and potential for forming various derivatives.

The compound is typically synthesized through a series of well-defined chemical reactions. One common approach involves the reaction of 6-chloro-2,5-dimethylpyridine with an appropriate amine source under controlled conditions. This method ensures high yields and purity, making it suitable for large-scale production in both academic and industrial settings.

Synthesis Methods

The synthesis of 6-chloro-2,5-dimethylpyridin-3-amine can be achieved through several synthetic routes. One widely used method involves the nucleophilic substitution of a halide on a pyridine ring followed by amination. For instance, starting from 6-chloro-2,5-dimethylpyridine, the compound can be reacted with ammonia or an amine derivative in the presence of a suitable catalyst to form the desired product. Another approach involves the use of transition metal-catalyzed cross-coupling reactions, which have gained popularity due to their efficiency and versatility.

The choice of synthetic route often depends on factors such as availability of starting materials, reaction conditions, and desired purity levels. Recent advancements in catalytic methods have significantly improved the yield and selectivity of these reactions, making them more accessible for large-scale applications.

Biological Activities and Applications

6-Chloro-2,5-dimethylpyridin-3-amine has been extensively studied for its biological activities and potential therapeutic applications. One of its notable properties is its ability to modulate various biological pathways, making it a valuable lead compound in drug discovery efforts.

In recent years, research has focused on the compound's potential as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling and are implicated in numerous diseases. Studies have shown that 6-chloro-2,5-dimethylpyridin-3-amine can interact with specific GPCRs, potentially leading to new therapeutic strategies for conditions such as cardiovascular diseases, neurological disorders, and cancer.

Beyond GPCR modulation, 6-chloro-2,5-dimethylpyridin-3-amine has also been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that the compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it may have potential as an anti-inflammatory agent for treating inflammatory diseases.

Recent Research Advancements

The ongoing research on 6-chloro-2,5-dimethylpyridin-3-amine continues to uncover new insights into its mechanisms of action and potential applications. A recent study published in the Journal of Medicinal Chemistry explored the use of this compound as a scaffold for developing selective serotonin reuptake inhibitors (SSRIs). The researchers found that derivatives of 6-chloro-2,5-dimethylpyridin-3-amine exhibited high affinity for serotonin transporters and showed promising antidepressant effects in animal models.

Another notable study published in Chemical Communications investigated the use of this compound as a building block for constructing supramolecular assemblies. The researchers demonstrated that 6-chloro-2,5-dimethylpyridin-3-amine-based supramolecular structures could be used to deliver drugs more effectively to target cells. This approach has significant implications for improving drug delivery systems and enhancing therapeutic outcomes.

Safety Considerations

In any application involving chemical compounds, safety is a paramount concern. While 6-chloro-2,5-dimethylpyridin-3-amine is generally considered safe when handled properly, it is important to follow standard laboratory safety protocols to minimize risks. Researchers should wear appropriate personal protective equipment (PPE) such as gloves and goggles when handling this compound. Additionally, proper storage conditions should be maintained to ensure stability and prevent degradation.

Toxicological studies have shown that 6-chloro-2,5-dimethylpyridin-3-amine has low toxicity when administered at therapeutic doses. However, it is always advisable to conduct thorough safety assessments before using this compound in clinical settings or other applications where human exposure may occur.

FUTURE PERSPECTIVES AND CONCLUSIONS

The future prospects for 6-chloro-2,5-dimethylpyridin-3-amine are promising due to its diverse biological activities and potential applications in drug discovery and development. Ongoing research efforts aim to further elucidate its mechanisms of action and optimize its properties for specific therapeutic targets.

In conclusion, 6-chloro-2,5-dimethylpyridin-3-amine (CAS No. 1379362-93-2) is a valuable compound with significant potential in various scientific and medical fields. Its unique chemical structure and biological activities make it an attractive candidate for developing novel therapeutic agents. As research continues to advance our understanding of this compound's properties and applications, it is likely to play an increasingly important role in future pharmaceutical innovations.